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Compound Name: CH-0793076 TFA
Cat. No.: B8117054
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

CH-0793076, a potent hexacyclic camptothecin analog, is a topoisomerase | inhibitor. It is the
active metabolite of the water-soluble prodrug TP300.[1][2] As a topoisomerase | inhibitor, CH-
0793076 exerts its cytotoxic effects by trapping the enzyme-DNA cleavage complex, which
leads to DNA strand breaks and subsequent apoptosis in cancer cells. This compound has
demonstrated significant anti-proliferative activity, notably against cell lines expressing Breast
Cancer Resistance Protein (BCRP), a key factor in multidrug resistance. These application
notes provide a detailed protocol for the in vivo administration of CH-0793076 TFA in animal
models for preclinical efficacy, pharmacokinetic, and toxicology studies.

Mechanism of Action: Topoisomerase | Inhibition

CH-0793076 targets DNA topoisomerase |, a crucial enzyme involved in relaxing DNA
supercoils during replication and transcription. The compound intercalates into the DNA-
topoisomerase | complex, stabilizing it and preventing the re-ligation of the single-strand DNA
break. This leads to an accumulation of DNA damage, ultimately triggering programmed cell
death (apoptosis) in rapidly dividing cancer cells.
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Mechanism of Action of CH-0793076
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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